Cas no 79836-45-6 (rac-trans-Sertraline)

• Product Name: rac-trans-Sertraline
• CAS No: 79836-45-6
• MF: C₁₇H₁₇Cl₂N
• MW: 306.229582548141
• CID: 556501
• PubChem ID: 9882979
• Update Time: 2024-10-27

rac-trans-Sertraline Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine,4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, (1R,4S)-rel-
• rac-trans-Sertraline
• RAC TRANS SERTRALINE
• (1R,4S)-Trans-Sertraline
• (rac)-trans-sertraline
• cis-racemate
• racemic sertraline
• rac-trans-(1S,4R)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalene
• Sertraline,(1RS,4SR)
• Sertraline,trans-(+/-)
• trans-N-methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenamine
• trans-N-methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthaleneamine
• UNII-4N6S45X78A
• 79836-45-6
• VGKDLMBJGBXTGI-YVEFUNNKSA-N
• Racemic trans-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl- 1-napthalenamine
• DTXSID50904948
• Sertraline hydrochloride specified impurity A [EP]
• 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, (1R,4S)-rel-
• (1RS,4SR)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• AKOS030242812
• 107508-17-8
• Sertraline, (1RS,4SR)-
• Sertraline, trans-(+/-)-
• 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, trans-(+/-)-
• SCHEMBL3947169
• (1R,4S)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydro-1-naphthalenamine
• C90546
• BDBM82217
• Q27260225
• trans-(+/-)-sertraline
• (1R,4S)-4-(3,4-DICHLOROPHENYL)-N-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• CHEMBL284994
• CP-52003
• PD062159
• SERTRALINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• [4-(3,4-Dichloro-phenyl)-1,2,3,4-tetrahydro-naphthalen-1-yl]-methyl-amine
• 4N6S45X78A
• 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, trans-(±)- (ZCI)
• rel-(1R,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine (ACI)
• 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, trans-
• BRD-K70464547-003-01-2

• Inchi： 1S/C17H17Cl2N/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11/h2-6,8,10,12,17,20H,7,9H2,1H3/t12-,17+/m0/s1
• InChI Key： VGKDLMBJGBXTGI-YVEFUNNKSA-N
• SMILES： N([C@@H]1CC[C@@H](C2C=CC(Cl)=C(Cl)C=2)C2C=CC=CC1=2)C

Computed Properties

• Exact Mass: 305.07400
• Monoisotopic Mass: 305.0738049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.621
• PSA: 12.03000
• LogP: 5.57050
• Vapor Pressure: Not available

rac-trans-Sertraline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tametralines